Cas no 1805321-00-9 (Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate
• CAS No: 1805321-00-9
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4849173
• Update Time: 2025-06-08

Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate

• Inchi： 1S/C9H8F2INO2/c1-15-8(14)2-5-4-13-7(12)3-6(5)9(10)11/h3-4,9H,2H2,1H3
• InChI Key： JCEDSSJXGHCOKR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate

Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1805321-00-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate, identified by its CAS number 1805321-00-9, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a iodopyridine core and a difluoromethyl substituent, make it an attractive building block for medicinal chemists.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into molecular frameworks often leads to improved pharmacokinetic properties, which are essential for the clinical success of pharmaceuticals. In contrast, the iodopyridine moiety provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds, which are prevalent in many modern drugs.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of pyridine derivatives. Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate has emerged as a preferred starting material due to its reactivity and versatility. For instance, studies have demonstrated its utility in generating novel pyridine-based inhibitors targeting various disease pathways. One notable area of investigation involves its application in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases.

The compound's structural attributes also make it valuable in the development of antiviral agents. Researchers have leveraged its reactivity to introduce diverse functional groups, enabling the creation of potent inhibitors against viral proteases and polymerases. The difluoromethyl group, in particular, has been shown to improve the antiviral activity by enhancing binding interactions with target enzymes. Furthermore, the iodopyridine core allows for further derivatization, enabling the tailoring of molecular properties to optimize drug efficacy and selectivity.

The synthesis of Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate typically involves multi-step organic transformations that highlight modern synthetic strategies. Recent advances in catalytic methods have streamlined its preparation, making it more accessible for industrial-scale production. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields and selectivity in constructing the desired pyridine framework. These advancements not only facilitate research but also contribute to cost-effective drug development processes.

The compound's potential extends beyond traditional pharmaceutical applications. It has garnered interest in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique electronic properties that make them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The combination of pharmaceutical and materials science applications underscores the broad utility of Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate.

Ongoing research continues to uncover new applications for this versatile intermediate. Innovations in synthetic chemistry are enabling more efficient and sustainable methods for its production, aligning with global efforts to promote green chemistry principles. Additionally, computational studies are being conducted to predict and optimize its reactivity, further enhancing its utility in drug discovery programs.

In conclusion, Methyl 4-(difluoromethyl)-2-iodopyridine-5-acetate(CAS No. 1805321-00-9) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing innovative therapeutic agents across various therapeutic areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery and development efforts worldwide.